Cas no 1237092-73-7 (2-Chloro-4-(2,4-dichlorophenyl)benzoic acid)

• Product Name: 2-Chloro-4-(2,4-dichlorophenyl)benzoic acid
• CAS No: 1237092-73-7
• MF: C₁₃H₇Cl₃O₂
• MW: 301.55248093605
• MDL: MFCD18321850
• CID: 2621950
• PubChem ID: 53227683
• Update Time: 2025-11-02

2-Chloro-4-(2,4-dichlorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-(2,4-DICHLOROPHENYL)BENZOIC ACID
• 2-Chloro-4-(2,4-dichlorophenyl)benzoic acid, 95%
• MFCD18321850
• 2',3,4'-Trichloro[1,1'-biphenyl]-4-carboxylic acid
• DTXSID60691216
• 1237092-73-7
• 2-Chloro-4-(2,4-dichlorophenyl)benzoic acid

• MDL： MFCD18321850
• Inchi： 1S/C13H7Cl3O2/c14-8-2-4-9(12(16)6-8)7-1-3-10(13(17)18)11(15)5-7/h1-6H,(H,17,18)
• InChI Key： ALKDGBDBJCTIID-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(C(=O)O)=C(C=1)Cl)Cl

Computed Properties

• Exact Mass: 299.951
• Monoisotopic Mass: 299.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 37.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-Chloro-4-(2,4-dichlorophenyl)benzoic acid

Introduction to 2-Chloro-4-(2,4-dichlorophenyl)benzoic acid (CAS No: 1237092-73-7)

2-Chloro-4-(2,4-dichlorophenyl)benzoic acid, identified by the CAS number 1237092-73-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This benzoic acid derivative features a unique structural configuration, characterized by the presence of chlorine atoms at the 2nd and 4th positions of the benzene ring, as well as at the 2nd and 4th positions of the phenyl group attached to the benzoic acid moiety. Such a structural motif imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The compound's molecular structure, consisting of a benzoic acid core substituted with chloro groups, contributes to its reactivity and interaction with biological systems. The presence of multiple chlorine atoms enhances its lipophilicity, which can influence its solubility and permeability across biological membranes. This feature is particularly relevant in drug design, where optimizing pharmacokinetic properties is crucial for achieving desired therapeutic effects.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Chloro-4-(2,4-dichlorophenyl)benzoic acid. Research studies have indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. Specifically, its structural analogs have been investigated for their ability to modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the synthesis of pro-inflammatory mediators such as prostaglandins. Preliminary findings suggest that derivatives of this compound could serve as lead compounds for developing novel anti-inflammatory agents.

Moreover, the compound's derivatives have shown promise in preclinical studies as potential candidates for treating neurological disorders. The interaction between the chloro-substituted benzene ring and biological targets may provide insights into developing therapies targeting neuroinflammatory conditions. The benzoic acid moiety, a well-known pharmacophore, further enhances its potential as a scaffold for drug discovery efforts aimed at modulating central nervous system (CNS) pathways.

The synthesis of 2-Chloro-4-(2,4-dichlorophenyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of chlorine atoms at specific positions on the benzene ring necessitates careful selection of reagents and catalysts to achieve regioselectivity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently.

The compound's stability under various storage conditions is another critical aspect that has been thoroughly evaluated. Studies have demonstrated that 2-Chloro-4-(2,4-dichlorophenyl)benzoic acid maintains its structural integrity when stored under inert atmospheres at controlled temperatures. This stability is essential for ensuring its efficacy in pharmaceutical formulations and laboratory applications.

In conclusion, 2-Chloro-4-(2,4-dichlorophenyl)benzoic acid (CAS No: 1237092-73-7) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and demonstrated biological activity make it an attractive candidate for further investigation into anti-inflammatory and neuroprotective therapies. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the discovery and development of novel therapeutic agents.